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tetrahydrate
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An In-depth Technical Guide to Ammonium
Paramolybdate Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

Ammonium paramolybdate tetrahydrate, systematically known as ammonium
heptamolybdate tetrahydrate, is an inorganic compound of significant interest in various
scientific fields. It serves as a crucial precursor in the synthesis of molybdenum-based
catalysts, a reagent in analytical chemistry, and a material in ceramics production. This
document provides a detailed overview of its chemical structure, physicochemical properties,
and a standard synthetic protocol.

Chemical Structure and Formula

Ammonium paramolybdate tetrahydrate is an ionic compound with the chemical formula
(NH4)6eM07024-4H20.[1][2][3][4] Its molecular weight is approximately 1235.86 g/mol .[1][4] The
core of the structure is the complex polyoxometalate anion known as the paramolybdate or
heptamolybdate ion, [M07024]%~.[5][6] This anion is a condensed cluster of seven molybdenum
atoms, each in a +6 oxidation state and octahedrally coordinated to oxygen atoms.[5] These
octahedra are linked through shared corners and edges. The structure features terminal,
doubly-bridging, and triply-bridging oxide ligands.[5] The negative charge of the
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heptamolybdate anion is balanced by six ammonium cations (NHa4*). The formula unit is

completed by four molecules of water of crystallization, which are integral to the crystal lattice.

Physicochemical and Crystallographic Data

The quantitative properties of ammonium paramolybdate tetrahydrate are summarized in the

table below, providing key data for experimental design and material characterization.

Property Value Citations

Chemical Formula (NH4)6M07024-4H20 [1112][31[4]

Molecular Weight 1235.86 g/mol (11041071
Colorless or white to light

Appearance , _ [21[51[7]
green crystalline solid

Density 2.498 g/cm3 [7181I9]

Solubility in Water 65.3 g/100 mL [5]

Crystal System Monoclinic [6][10]

Space Group P2i/c [6][10]

_ a =8.3934 Ab =36.1703 Ac =
Unit Cell Parameters [6][10][11]

10.4715 AB = 115.958°

Thermal Decomposition

Loses water of crystallization
around 90 °C.[5][8]
Decomposes into ammonia,
water, and molybdenum
trioxide upon further heating,
starting around 190 °C, with
the final product MoOs forming
by about 340-400 °C.[5][7][8]
[12]

[51071[8][12]

Experimental Protocol: Synthesis
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A common and straightforward laboratory method for the synthesis of ammonium
paramolybdate tetrahydrate involves the reaction of molybdenum trioxide with aqueous
ammonia.[2][5]

Objective: To synthesize crystalline ammonium paramolybdate tetrahydrate from
molybdenum trioxide.

Materials:

e Molybdenum trioxide (MoOs)

e Agueous ammonia (NHs, ~28-30% solution)
e Deionized water

» Beakers

e Stirring rod

o Hot plate (optional, for initial dissolution)
o Evaporating dish

e Buchner funnel and filter paper

» Wash bottle

Methodology:

» Dissolution: In a well-ventilated fume hood, dissolve molybdenum trioxide (MoOs) in an
excess of agueous ammonia. Gentle heating and stirring can be applied to facilitate the
dissolution of the solid, which may be slow at room temperature. The goal is to form a clear
solution.

» Evaporation: Transfer the resulting clear solution to a wide evaporating dish. Allow the
solution to evaporate slowly at room temperature. As the solvent evaporates, the excess
ammonia is driven off, causing the pH of the solution to decrease.
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+ Crystallization: As the concentration of the reactants increases and the pH falls to a range of
5-6, six-sided, transparent prisms of ammonium paramolybdate tetrahydrate will begin to
crystallize out of the solution.[2][5]

 [solation: Once a sufficient quantity of crystals has formed, isolate them from the mother
liquor by vacuum filtration using a Buchner funnel.

+ Washing and Drying: Wash the collected crystals sparingly with a small amount of cold
deionized water to remove any remaining impurities. Allow the crystals to air-dry or place
them in a desiccator.

Visualizations

The logical relationship illustrating the assembly of ammonium paramolybdate tetrahydrate
from its constituent ions is depicted below.

Constituent Ions & Molecules

[Mo07024]6~ NHa* H20
Heptamolybdate Anion Ammonium Cation Water

Final Compound

(NH4)6M07024-4H20

Ammonium Paramolybdate Tetrahydrate

Click to download full resolution via product page

Caption: lonic assembly of ammonium paramolybdate tetrahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7909057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

